4-(1-naphthylmethyl)-N-(3-phenoxybenzylidene)-1-piperazinamine hydrochloride

• IUPAC Name: (E)-N-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-(3-phenoxyphenyl)methanimine;hydrochloride
• InChI: InChI=1S/C28H27N3O.ClH/c1-2-12-26(13-3-1)32-27-14-6-8-23(20-27)21-29-31-18-16-30(17-19-31)22-25-11-7-10-24-9-4-5-15-28(24)25;/h1-15,20-21H,16-19,22H2;1H/b29-21+
• InChI Key: RRROSMANYZBMGW-ORVJAXSGSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC3=CC=CC=C32)N=CC4=CC(=CC=C4)OC5=CC=CC=C5.Cl
• Isomeric SMILES: C1CN(CCN1CC2=CC=CC3=CC=CC=C32)/N=C/C4=CC(=CC=C4)OC5=CC=CC=C5.Cl
• Molecular Formula: C28H28ClN3O
• Molecular Weight: 458.0 g/mol

Description

4-(1-naphthylmethyl)-N-(3-phenoxybenzylidene)-1-piperazinamine hydrochloride is a chemical compound that has gained significant attention in scientific research. This compound is commonly known as NBMPR, and it is a potent inhibitor of the nucleoside transporter. The nucleoside transporter is a protein that is responsible for the uptake of nucleosides into cells. NBMPR has been used in various scientific research studies to investigate the role of nucleoside transporters in different physiological and biochemical processes.

Mechanism of Action

The mechanism of action of NBMPR involves the inhibition of the nucleoside transporter. The nucleoside transporter is a protein that is responsible for the uptake of nucleosides into cells. By inhibiting the nucleoside transporter, NBMPR prevents the uptake of nucleosides into cells, which can have significant physiological and biochemical effects.
Biochemical and Physiological Effects
NBMPR has been shown to have significant effects on various physiological and biochemical processes. One of the primary effects of NBMPR is on the uptake of nucleosides into cells. By inhibiting the nucleoside transporter, NBMPR prevents the uptake of nucleosides into cells, which can have significant effects on cell proliferation, metabolism, and other cellular processes.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using NBMPR in scientific research is its potent inhibition of the nucleoside transporter. This allows researchers to investigate the role of nucleoside transporters in various physiological and biochemical processes. However, one of the limitations of using NBMPR is its potential toxicity and side effects. Therefore, researchers must use caution when working with NBMPR and ensure that appropriate safety measures are in place.

Future Directions

There are several future directions for research on NBMPR. One potential direction is to investigate the role of nucleoside transporters in other physiological and biochemical processes. Additionally, researchers could investigate the potential use of NBMPR in cancer treatment and other therapeutic applications. Finally, further research is needed to understand the potential side effects and toxicity of NBMPR and to develop safer and more effective inhibitors of the nucleoside transporter.
Conclusion
In conclusion, 4-(1-naphthylmethyl)-N-(3-phenoxybenzylidene)-1-piperazinamine hydrochloride is a potent inhibitor of the nucleoside transporter that has significant applications in scientific research. By inhibiting the nucleoside transporter, NBMPR can have significant effects on various physiological and biochemical processes. While NBMPR has several advantages in scientific research, researchers must use caution when working with this compound due to its potential toxicity and side effects. Further research is needed to understand the full potential of NBMPR and to develop safer and more effective inhibitors of the nucleoside transporter.

Scientific Research Applications

NBMPR has been used in various scientific research studies to investigate the role of nucleoside transporters in different physiological and biochemical processes. One of the primary applications of NBMPR is in cancer research. Nucleoside transporters play a crucial role in the uptake of chemotherapeutic agents into cancer cells. By inhibiting the nucleoside transporter with NBMPR, researchers can investigate the efficacy of different chemotherapeutic agents in cancer treatment.